Cas no 613653-40-0 (Benzoic acid, 3-[(4-hydroxybenzoyl)amino]- (9CI))
613653-40-0 structure
Product Name:Benzoic acid, 3-[(4-hydroxybenzoyl)amino]- (9CI)
CAS No:613653-40-0
MF:C14H11NO4
MW:257.241443872452
CID:1023058
PubChem ID:896688
Update Time:2025-04-20
Benzoic acid, 3-[(4-hydroxybenzoyl)amino]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[(4-hydroxybenzoyl)amino]- (9CI)
- 3-[(4-Hydroxybenzoyl)amino]benzoic acid
- 613653-40-0
- STK974663
- SR-01000255468
- CHEMBL4923527
- SR-01000255468-1
- Oprea1_004559
- 3-{[(4-hydroxyphenyl)carbonyl]amino}benzoic acid
- BENZOIC ACID, 3-[(4-HYDROXYBENZOYL)AMINO]-
- AKOS000162450
- DB-274507
-
- Inchi: 1S/C14H11NO4/c16-12-6-4-9(5-7-12)13(17)15-11-3-1-2-10(8-11)14(18)19/h1-8,16H,(H,15,17)(H,18,19)
- InChI Key: YOPFNYXSRWEAQJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)O)NC1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 257.06880783g/mol
- Monoisotopic Mass: 257.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 86.6Ų
Benzoic acid, 3-[(4-hydroxybenzoyl)amino]- (9CI) Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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